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Cat. No.: B10852578

Get Quote

Executive Summary
The Phe-Pro-Glu (FPE) sequence is a biologically significant tripeptide (MW: 391.42 Da) that

functions as a critical molecular signal and a bioactive structural motif. While often encountered

as a fragment within larger bioactive hydrolysates (e.g., casein-derived ACE inhibitors), its

primary autonomous utility lies in intracellular trafficking.

Recent proteomic studies identify the N-terminal FPE sequence as a high-affinity ER-ESCAPE

motif (ER-Exit by Soluble Cargo using Amino-terminal Peptide-Encoding motif). It mediates the

preferential binding of soluble cargo proteins to the Surf4 receptor, facilitating rapid export from

the Endoplasmic Reticulum (ER) into COPII vesicles. This guide details the physicochemical

profile of FPE, its mechanistic role in protein secretion, and standardized protocols for its solid-

phase synthesis.
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Disambiguation Note: In literature, "FPE" is occasionally used as an acronym for Fluorescein-

Phosphatidylethanolamine, a membrane fluidity probe. This guide focuses exclusively on the

peptide sequence Phenylalanyl-Prolyl-Glutamic acid.

Physicochemical Specifications
The FPE tripeptide combines a hydrophobic N-terminus (Phenylalanine) with a rigid

conformational turn (Proline) and a hydrophilic, acidic C-terminus (Glutamic acid). This

amphiphilic structure governs its solubility and receptor binding affinity.

Property Value / Description Notes

Sequence Phe-Pro-Glu (F-P-E) N-term → C-term

IUPAC Name

(2S)-2-[[(2S)-1-[(2S)-2-amino-

3-phenylpropanoyl]pyrrolidine-

2-carbonyl]amino]pentanedioic

acid

Molecular Formula C₁₉H₂₅N₃O₆

Molecular Weight 391.42 g/mol
Monoisotopic Mass: 391.174

Da

Isoelectric Point (pI) ~3.25
Calculated as ½(pKₐ₁ + pKₐR).

[1][2] Acidic.

Net Charge (pH 7.4) -1 Anionic physiological state.

Hydrophobicity Amphiphilic
Phe (Hydrophobic), Pro

(Turn/Rigid), Glu (Hydrophilic).

Solubility High in alkaline/neutral buffers
Solubility decreases near pH

3.0-3.5 (pI).
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Mechanistic Insight: The ER-ESCAPE Pathway
The most distinct biological function of the FPE sequence is its role as a "priority boarding

pass" for proteins exiting the ER.

The Surf4 Interaction
Soluble proteins cannot exit the ER by bulk flow alone if high secretion rates are required. They

utilize specific sorting receptors. The Surf4 receptor (homolog of yeast Erv29p) recognizes

specific N-terminal tripeptide motifs.

High Affinity: FPE is classified as a high-affinity motif. The hydrophobic Phenylalanine

(Position 1) anchors the peptide, while Proline (Position 2) induces a necessary structural

kink that fits the receptor pocket.

Prioritization: Proteins bearing an N-terminal FPE motif are packaged into COPII vesicles

preferentially over proteins with low-affinity motifs (e.g., those starting with acidic residues

like Glu-Glu-Thr).
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Figure 1: The FPE motif acts as a high-affinity sorting signal, recruiting Surf4 receptors to load

the attached protein into COPII vesicles for export.

Experimental Protocols
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To study FPE properties or use it as a control in trafficking assays, high-purity synthesis is

required.

Solid Phase Peptide Synthesis (SPPS) of H-Phe-Pro-Glu-
OH
Rationale: Fmoc chemistry is preferred over Boc due to milder deprotection conditions,

preserving the acid-labile side chain of Glutamic acid until the final cleavage.

Materials:

Resin: Wang Resin (pre-loaded with Fmoc-Glu(OtBu)-OH) or 2-Chlorotrityl Chloride resin (for

C-terminal acid preservation).

Amino Acids: Fmoc-Pro-OH, Fmoc-Phe-OH.[3]

Coupling Reagents: HBTU/HOBt or DIC/Oxyma.

Deprotection: 20% Piperidine in DMF.

Step-by-Step Workflow:

Resin Swelling:

Place 200 mg Fmoc-Glu(OtBu)-Wang resin (loading ~0.6 mmol/g) in a reaction vessel.

Swell in DMF (5 mL) for 30 mins. Drain.

Fmoc Deprotection (Cycle 1):

Add 20% Piperidine/DMF (5 mL). Agitate for 5 mins. Drain.

Repeat with fresh solution for 15 mins.

Wash resin: DMF (3x), DCM (3x), DMF (3x). Verify deprotection via Kaiser test (positive =

blue).

Coupling 1 (Proline):
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Dissolve Fmoc-Pro-OH (4 eq), HBTU (3.9 eq), and HOBt (4 eq) in DMF.

Add DIPEA (8 eq) to activate.

Add mixture to resin.[4] Agitate for 60 mins at room temperature.

Note: Proline is a secondary amine; subsequent coupling to Pro requires efficient

activation (e.g., HATU) if steric hindrance is observed, though Phe-Pro coupling is

generally standard.

Wash: DMF (3x).

Coupling 2 (Phenylalanine):

Repeat deprotection step.[4]

Couple Fmoc-Phe-OH using the same stoichiometry (4 eq).

Agitate for 45-60 mins.

Final Fmoc deprotection to expose the N-terminal amine.

Cleavage & Side-Chain Deprotection:

Wash resin with DCM (5x) and dry under nitrogen.

Prepare Cleavage Cocktail: TFA (95%), TIPS (2.5%), H₂O (2.5%).

Add 5 mL cocktail to resin; shake for 2-3 hours.

Mechanism:[5][6] TFA cleaves the ester linkage to the Wang resin and removes the OtBu

protecting group from Glu simultaneously.

Isolation:

Filter to remove resin beads.[7]

Precipitate peptide filtrate in cold diethyl ether (-20°C).
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Centrifuge (3000 x g, 10 min), decant ether, and dry pellet.

Validation: Confirm MW (391.4 Da) via ESI-MS.

Synthesis Workflow Diagram
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Figure 2: Standard Fmoc-SPPS workflow for FPE synthesis. Critical step: Acidic cleavage

removes both the resin linker and the Glutamic acid side-chain protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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